Cas no 852368-20-8 (2-(1H-indol-3-yl)-2-oxo-N-[3-(pyrrolidin-1-yl)propyl]acetamide)

• Product Name: 2-(1H-indol-3-yl)-2-oxo-N-[3-(pyrrolidin-1-yl)propyl]acetamide
• CAS No: 852368-20-8
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 6441735
• PubChem ID: 7117418
• Update Time: 2025-08-05

2-(1H-indol-3-yl)-2-oxo-N-[3-(pyrrolidin-1-yl)propyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 852368-20-8
• 2-(1H-indol-3-yl)-2-oxo-N-[3-(pyrrolidin-1-yl)propyl]acetamide
• 2-(1H-indol-3-yl)-2-oxo-N-(3-(pyrrolidin-1-yl)propyl)acetamide
• F0675-0215
• CCG-31370
• AKOS024594828
• 2-(1H-indol-3-yl)-2-oxo-N-(3-pyrrolidin-1-ylpropyl)acetamide

• Inchi： 1S/C17H21N3O2/c21-16(14-12-19-15-7-2-1-6-13(14)15)17(22)18-8-5-11-20-9-3-4-10-20/h1-2,6-7,12,19H,3-5,8-11H2,(H,18,22)
• InChI Key： WXMOZCXWBILBMZ-UHFFFAOYSA-N
• SMILES： O=C(C(C1=CNC2C=CC=CC1=2)=O)NCCCN1CCCC1

Computed Properties

• Exact Mass: 299.16337692g/mol
• Monoisotopic Mass: 299.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.2Ų

Additional information on 2-(1H-indol-3-yl)-2-oxo-N-[3-(pyrrolidin-1-yl)propyl]acetamide

Comprehensive Overview of 2-(1H-indol-3-yl)-2-oxo-N-[3-(pyrrolidin-1-yl)propyl]acetamide (CAS No. 852368-20-8)

The compound 2-(1H-indol-3-yl)-2-oxo-N-[3-(pyrrolidin-1-yl)propyl]acetamide, identified by its CAS number 852368-20-8, is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structure combining an indole moiety with a pyrrolidine group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its possible interactions with biological targets, which could lead to breakthroughs in treating various conditions.

In recent years, the demand for novel bioactive compounds has surged, driven by the need for innovative therapeutic agents. 2-(1H-indol-3-yl)-2-oxo-N-[3-(pyrrolidin-1-yl)propyl]acetamide stands out due to its structural complexity and functional versatility. The indole core, a common motif in many natural products and pharmaceuticals, is known for its role in modulating serotonin pathways, while the pyrrolidine ring enhances the molecule's bioavailability and binding affinity. These attributes make it a promising candidate for further investigation in neuropharmacology and oncology.

The synthesis of CAS 852368-20-8 involves multi-step organic reactions, ensuring high purity and yield for research purposes. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its properties, ensuring consistency and reliability in experimental settings. Researchers often explore its structure-activity relationship (SAR) to optimize its efficacy and minimize potential side effects, a critical step in preclinical development.

From an SEO perspective, users frequently search for terms like "indole derivatives in drug discovery", "pyrrolidine-based bioactive compounds", and "CAS 852368-20-8 applications". These queries reflect the growing interest in specialized chemicals for biomedical research. Additionally, discussions on platforms like ResearchGate and PubMed highlight the compound's relevance in studies targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition, aligning with current trends in precision medicine.

Environmental and safety considerations are also paramount when handling 2-(1H-indol-3-yl)-2-oxo-N-[3-(pyrrolidin-1-yl)propyl]acetamide. While it is not classified as hazardous, proper laboratory protocols must be followed to ensure safe usage. The compound's stability under various conditions is well-documented, making it suitable for long-term studies. Its solubility in organic solvents like DMSO and methanol further facilitates its application in high-throughput screening assays.

In conclusion, 2-(1H-indol-3-yl)-2-oxo-N-[3-(pyrrolidin-1-yl)propyl]acetamide (CAS 852368-20-8) represents a fascinating area of research with broad implications for modern pharmacology. Its dual functionality, combining an indole and pyrrolidine scaffold, positions it as a valuable tool for scientists exploring new therapeutic avenues. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in the quest for innovative treatments.